Cas no 937630-31-4 (3-(3-chloro-4,5-dimethoxyphenyl)-5-(chloromethyl)-1,2,4-oxadiazole)

• Product Name: 3-(3-chloro-4,5-dimethoxyphenyl)-5-(chloromethyl)-1,2,4-oxadiazole
• CAS No: 937630-31-4
• MF: C₁₁H₁₀Cl₂N₂O₃
• MW: 289.11470079422
• CID: 4666349
• PubChem ID: 16778918
• Update Time: 2025-05-19

3-(3-chloro-4,5-dimethoxyphenyl)-5-(chloromethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4,5-dimethoxyphenyl)-5-(chloromethyl)-1,2,4-oxadiazole

• Inchi： 1S/C11H10Cl2N2O3/c1-16-8-4-6(3-7(13)10(8)17-2)11-14-9(5-12)18-15-11/h3-4H,5H2,1-2H3
• InChI Key： GSKBQRMMSODBPX-UHFFFAOYSA-N
• SMILES： O1C(CCl)=NC(C2=CC(OC)=C(OC)C(Cl)=C2)=N1

Additional information on 3-(3-chloro-4,5-dimethoxyphenyl)-5-(chloromethyl)-1,2,4-oxadiazole

Comprehensive Overview of 3-(3-chloro-4,5-dimethoxyphenyl)-5-(chloromethyl)-1,2,4-oxadiazole (CAS No. 937630-31-4)

3-(3-chloro-4,5-dimethoxyphenyl)-5-(chloromethyl)-1,2,4-oxadiazole (CAS No. 937630-31-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the 1,2,4-oxadiazole family, a class of nitrogen-oxygen heterocycles known for their diverse biological activities. The presence of both chloro and methoxy substituents on the phenyl ring, along with a reactive chloromethyl group, makes this molecule a versatile intermediate for further chemical modifications.

In recent years, the demand for 1,2,4-oxadiazole derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in compounds like 937630-31-4 due to their potential as building blocks for small-molecule inhibitors and bioactive agents. The compound's chloromethyl group offers a reactive site for conjugation, enabling the synthesis of more complex molecules targeting specific biological pathways. This aligns with the growing trend in precision medicine and targeted therapy, where customized molecular designs are crucial.

The synthesis of 3-(3-chloro-4,5-dimethoxyphenyl)-5-(chloromethyl)-1,2,4-oxadiazole typically involves cyclization reactions of precursor nitriles or amidoximes, followed by functional group modifications. Its chloro and methoxy substituents contribute to its lipophilicity, which is a critical factor in drug absorption and distribution. These properties make it a candidate for studies related to blood-brain barrier penetration and CNS-targeted therapeutics, topics frequently searched in academic and industrial research databases.

From an industrial perspective, CAS No. 937630-31-4 is often explored for its role in agrochemical innovation. The 1,2,4-oxadiazole scaffold is known to exhibit pesticidal and herbicidal activities, and modifications to its structure can enhance efficacy while reducing environmental impact. This resonates with the global push toward sustainable agriculture and green chemistry, addressing concerns about pesticide resistance and ecological safety.

Analytical characterization of 3-(3-chloro-4,5-dimethoxyphenyl)-5-(chloromethyl)-1,2,4-oxadiazole employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards for research and development. The compound's stability under various conditions is also a subject of interest, particularly for formulation scientists working on drug delivery systems.

In summary, 937630-31-4 represents a promising scaffold in medicinal and agrochemical chemistry. Its structural versatility and functional groups align with current research trends, including fragment-based drug design and covalent inhibitor development. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the quest for novel bioactive molecules.